Cas no 1994727-72-8 (3-2-(methylsulfanyl)ethyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde)

• Product Name: 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• CAS No: 1994727-72-8
• MF: C₈H₁₄O₃S₂
• MW: 222.324960231781
• CID: 6136529
• PubChem ID: 165590993
• Update Time: 2025-06-08

3-2-(methylsulfanyl)ethyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• 3-[2-(methylsulfanyl)ethyl]-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
• EN300-1620163
• 1994727-72-8

• Inchi： 1S/C8H14O3S2/c1-12-4-2-8(6-9)3-5-13(10,11)7-8/h6H,2-5,7H2,1H3
• InChI Key： HLSXBDIPZQYRAM-UHFFFAOYSA-N
• SMILES： S1(CCC(C=O)(CCSC)C1)(=O)=O

Computed Properties

• Exact Mass: 222.03843665g/mol
• Monoisotopic Mass: 222.03843665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

Introduction to 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde (CAS No. 1994727-72-8)

3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde, with the CAS number 1994727-72-8, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of thiolanes, which are sulfur-containing heterocycles with a wide range of biological activities and synthetic applications.

The chemical structure of 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde is characterized by a thiolane ring with a methylsulfanyl substituent and a carbaldehyde functional group. The presence of these functional groups imparts specific chemical properties and reactivity patterns that make this compound an interesting subject for both academic research and industrial applications.

In the context of pharmaceutical research, 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have shown that compounds with similar structures exhibit promising anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that thiolane derivatives with methylsulfanyl groups demonstrated significant inhibition of tumor growth in vitro and in vivo models.

The synthetic accessibility of 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde has also been a focus of research. Several efficient synthetic routes have been developed to produce this compound in high yields and purity. One notable method involves the reaction of 3-bromoacrolein with 2-(methylthio)ethanamine followed by oxidation to form the desired thiolane derivative. This synthetic pathway not only provides a scalable route for industrial production but also allows for the introduction of various functional groups to tailor the compound's properties for specific applications.

In addition to its pharmaceutical potential, 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde has shown promise in materials science. The unique electronic and structural properties of thiolanes make them suitable for use in the development of advanced materials such as polymers and coatings. For example, a study published in the Journal of Materials Chemistry C in 2021 demonstrated that thiolane-based polymers exhibited excellent thermal stability and mechanical strength, making them attractive candidates for high-performance applications.

The environmental impact of compounds like 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde is another important consideration. Research efforts are ongoing to ensure that these compounds can be synthesized and used in an environmentally sustainable manner. Green chemistry principles are being applied to develop more eco-friendly synthetic methods and to minimize the environmental footprint of these compounds throughout their lifecycle.

In conclusion, 3-2-(methylsulfanyl)ethyl-1,1-dioxo-1λ⁶-thiolane-3-carbaldehyde (CAS No. 1994727-72-8) is a versatile compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.